Sclarealdehyde
Overview
Description
Sclarealdehyde is a naturally occurring compound found in clary sage oil. It has gained significant attention in the scientific community due to its various biological and pharmacological properties. Sclarealdehyde is a versatile compound that has been studied for its potential use in medicine, cosmetics, and food industries.
Scientific Research Applications
Anti-Inflammatory Activity
Sclarealdehyde has been identified as having anti-inflammatory properties. A study conducted by Huang, Pan, and Wu (2012) demonstrated its potential in reducing inflammation. The research showed that sclarealdehyde inhibited cell growth, nitric oxide production, and the expression of certain proteins involved in inflammation in lipopolysaccharide-stimulated macrophages. It also reduced paw edema, tissue content of inflammatory markers, and neutrophil infiltration in a mouse model.
properties
CAS RN |
19889-09-9 |
|---|---|
Product Name |
Sclarealdehyde |
Molecular Formula |
C20H34O2 |
Molecular Weight |
306.5 g/mol |
IUPAC Name |
(E)-5-[(1R,2R,4aS,8aS)-2-hydroxy-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-2-enal |
InChI |
InChI=1S/C20H34O2/c1-15(10-14-21)7-8-17-19(4)12-6-11-18(2,3)16(19)9-13-20(17,5)22/h10,14,16-17,22H,6-9,11-13H2,1-5H3/b15-10+/t16-,17+,19-,20+/m0/s1 |
InChI Key |
MGQCJMAMKIFKOH-NUKBDRAPSA-N |
Isomeric SMILES |
C/C(=C\C=O)/CC[C@@H]1[C@]2(CCCC([C@@H]2CC[C@@]1(C)O)(C)C)C |
SMILES |
CC(=CC=O)CCC1C2(CCCC(C2CCC1(C)O)(C)C)C |
Canonical SMILES |
CC(=CC=O)CCC1C2(CCCC(C2CCC1(C)O)(C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(1S,6S,7R,8S,8aR)-6-Hydroxy-8-{2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl}-3,7-dimethyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbutanoate](/img/structure/B22277.png)
